Methyl [(3E)-4-(acetylsulfanyl)-3-(2-ethoxy-2-oxoethylidene)piperidin-1-yl](2-chlorophenyl)acetate
Methyl [(3E)-4-(acetylsulfanyl)-3-(2-ethoxy-2-oxoethylidene)piperidin-1-yl](2-chlorophenyl)acetate
Brand Name:
Vulcanchem
CAS No.:
204204-75-1
VCID:
VC21169335
InChI:
InChI=1S/C20H24ClNO5S/c1-4-27-18(24)11-14-12-22(10-9-17(14)28-13(2)23)19(20(25)26-3)15-7-5-6-8-16(15)21/h5-8,11,17,19H,4,9-10,12H2,1-3H3/b14-11+
SMILES:
CCOC(=O)C=C1CN(CCC1SC(=O)C)C(C2=CC=CC=C2Cl)C(=O)OC
Molecular Formula:
C20H24ClNO5S
Molecular Weight:
425.9 g/mol
Methyl [(3E)-4-(acetylsulfanyl)-3-(2-ethoxy-2-oxoethylidene)piperidin-1-yl](2-chlorophenyl)acetate
CAS No.: 204204-75-1
Cat. No.: VC21169335
Molecular Formula: C20H24ClNO5S
Molecular Weight: 425.9 g/mol
* For research use only. Not for human or veterinary use.
acetate - 204204-75-1](/images/no_structure.jpg)
Specification
| CAS No. | 204204-75-1 |
|---|---|
| Molecular Formula | C20H24ClNO5S |
| Molecular Weight | 425.9 g/mol |
| IUPAC Name | methyl 2-[(3E)-4-acetylsulfanyl-3-(2-ethoxy-2-oxoethylidene)piperidin-1-yl]-2-(2-chlorophenyl)acetate |
| Standard InChI | InChI=1S/C20H24ClNO5S/c1-4-27-18(24)11-14-12-22(10-9-17(14)28-13(2)23)19(20(25)26-3)15-7-5-6-8-16(15)21/h5-8,11,17,19H,4,9-10,12H2,1-3H3/b14-11+ |
| Standard InChI Key | ANXXRJDFMOQMLB-SDNWHVSQSA-N |
| Isomeric SMILES | CCOC(=O)/C=C/1\CN(CCC1SC(=O)C)C(C2=CC=CC=C2Cl)C(=O)OC |
| SMILES | CCOC(=O)C=C1CN(CCC1SC(=O)C)C(C2=CC=CC=C2Cl)C(=O)OC |
| Canonical SMILES | CCOC(=O)C=C1CN(CCC1SC(=O)C)C(C2=CC=CC=C2Cl)C(=O)OC |
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